Cas no 117756-27-1 (N-SUCCINYL-ALA-PHE-LYS 7-AMIDO-4-METHYLCOUMARIN ACETATE SALT)

• Product Name: N-SUCCINYL-ALA-PHE-LYS 7-AMIDO-4-METHYLCOUMARIN ACETATE SALT
• CAS No: 117756-27-1
• MF: C₃₄H₄₃N₅O₁₀
• MW: 681.732729196548
• CID: 132853
• PubChem ID: 44134955
• Update Time: 2025-04-19

N-SUCCINYL-ALA-PHE-LYS 7-AMIDO-4-METHYLCOUMARIN ACETATE SALT Chemical and Physical Properties

Names and Identifiers

• N-SUCCINYL-ALA-PHE-LYS 7-AMIDO-4-METHYLCOUMARIN ACETATE SALT
• N-SUCCINYL-ALA-PHE-LYS 4-METHYLCOUMARYL-7-AMIDE ACETATE SALT
• acetic acid,4-[[1-[[1-[[6-amino-1-[(4-methyl-2-oxochromen-7-yl)amino]-1-oxohexan-2-yl]amino]-1-oxo-3-phenylpropan-2-yl]amino]-1-oxopropan-2-yl]amino]-4-oxobutanoic acid
• DTXSID80657571
• 117756-27-1
• N-(3-Carboxypropanoyl)alanylphenylalanyl-N-(4-methyl-2-oxo-2H-1-benzopyran-7-yl)lysinamide--acetic acid (1/1)

• Inchi： 1S/C32H39N5O8.C2H4O2/c1-19-16-29(41)45-26-18-22(11-12-23(19)26)35-31(43)24(10-6-7-15-33)36-32(44)25(17-21-8-4-3-5-9-21)37-30(42)20(2)34-27(38)13-14-28(39)40;1-2(3)4/h3-5,8-9,11-12,16,18,20,24-25H,6-7,10,13-15,17,33H2,1-2H3,(H,34,38)(H,35,43)(H,36,44)(H,37,42)(H,39,40);1H3,(H,3,4)
• InChI Key： YSFJDCMZVSMICC-UHFFFAOYSA-N
• SMILES： O=C(C(CC1C=CC=CC=1)NC(C(C)NC(CCC(=O)O)=O)=O)NC(C(NC1=CC=C2C(C)=CC(=O)OC2=C1)=O)CCCCN.OC(C)=O

Computed Properties

• Exact Mass: 681.30100
• Monoisotopic Mass: 681.301
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 49
• Rotatable Bond Count: 16
• Complexity: 1140
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 243A^2

Experimental Properties

• PSA: 247.23000
• LogP: 3.78760

N-SUCCINYL-ALA-PHE-LYS 7-AMIDO-4-METHYLCOUMARIN ACETATE SALT Security Information

• WGK Germany：3
• Hazard Category Code： 20/21/22-36/37/38-40
• Safety Instruction： S22; S26; S36
• Hazardous Material Identification：
• Risk Phrases：R20/21/22; R36/37/38; R40
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Peptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Peptides